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Abstract
KCL-286 (also known as C286) is a novel, orally bioavailable small molecule that acts as a

selective agonist for the Retinoic Acid Receptor β2 (RARβ2). It represents a promising

therapeutic candidate for promoting axonal regeneration and functional recovery following

spinal cord injury (SCI). Preclinical studies in rodent models of SCI have demonstrated the

efficacy of KCL-286 in stimulating axonal growth, modulating the inhibitory environment of the

glial scar, and improving locomotor function. A Phase 1 clinical trial in healthy male volunteers

has established its safety and tolerability, paving the way for further clinical investigation in SCI

patients. This technical guide provides a comprehensive overview of the mechanism of action,

preclinical and clinical data, experimental methodologies, and key signaling pathways

associated with KCL-286.

Introduction
Axonal regeneration in the adult central nervous system (CNS) is notoriously limited after injury,

leading to permanent functional deficits. The failure of axons to regrow is attributed to both the
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loss of intrinsic growth capacity and the presence of an inhibitory microenvironment at the

injury site, characterized by the formation of a glial scar.[1] KCL-286 has emerged as a

potential therapeutic agent that addresses these challenges by activating RARβ2, a key

transcription factor involved in neuronal development and neurite outgrowth.[2]

Mechanism of Action
KCL-286 is a selective agonist of the Retinoic Acid Receptor β2 (RARβ2), a nuclear receptor

that plays a crucial role in gene transcription.[2] The proposed mechanism of action involves

the following key steps:

Receptor Binding and Activation: KCL-286 binds to the RARβ2, which then forms a

heterodimer with the Retinoid X Receptor (RXR).

RARE Binding: This RARβ2/RXR heterodimer translocates to the nucleus and binds to

specific DNA sequences known as Retinoic Acid Response Elements (RAREs) located in the

promoter regions of target genes.[2]

Transcriptional Regulation: The binding of the complex to RAREs initiates the transcription of

genes involved in multiple pathways that promote axonal regeneration. This includes genes

that enhance the intrinsic growth capacity of neurons and modulate the extracellular matrix.

[2]

Signaling Pathway Diagram
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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